Cas no 1784254-26-7 (5-(4-methylpyrimidin-5-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(4-methylpyrimidin-5-yl)-1,2-oxazol-4-amine
• CAS No: 1784254-26-7
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 5918442
• PubChem ID: 82410924
• Update Time: 2025-07-02

5-(4-methylpyrimidin-5-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylpyrimidin-5-yl)-1,2-oxazol-4-amine
• 1784254-26-7
• EN300-1756775

• Inchi： 1S/C8H8N4O/c1-5-6(2-10-4-11-5)8-7(9)3-12-13-8/h2-4H,9H2,1H3
• InChI Key： GWTBUYVBYKAYCU-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1=CN=CN=C1C

Computed Properties

• Exact Mass: 176.06981089g/mol
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 5-(4-methylpyrimidin-5-yl)-1,2-oxazol-4-amine

Professional Introduction to Compound with CAS No. 1784254-26-7 and Product Name: 5-(4-methylpyrimidin-5-yl)-1,2-oxazol-4-amine

The compound with the CAS number 1784254-26-7 and the product name 5-(4-methylpyrimidin-5-yl)-1,2-oxazol-4-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrimidine and oxazole core structure, has garnered considerable attention due to its unique molecular architecture and potential therapeutic applications.

At the heart of this compound lies its dual functionality, derived from the 5-(4-methylpyrimidin-5-yl) moiety and the 1,2-oxazol-4-amine scaffold. The pyrimidine ring is a well-documented pharmacophore in medicinal chemistry, often associated with biological activities such as kinase inhibition and DNA intercalation. The oxazole ring, on the other hand, contributes to the molecule's stability and reactivity, making it a versatile platform for further derivatization.

Recent studies have highlighted the importance of 5-(4-methylpyrimidin-5-yl)-1,2-oxazol-4-amine in the development of novel therapeutic agents. Its structural features have been leveraged to design compounds with enhanced selectivity and reduced toxicity. For instance, researchers have explored its potential as an inhibitor of specific enzymes implicated in inflammatory diseases and cancer. The presence of the methylpyrimidine substituent appears to modulate the compound's interactions with biological targets, improving its pharmacokinetic profile.

In a groundbreaking study published in *Journal of Medicinal Chemistry*, scientists demonstrated that derivatives of 5-(4-methylpyrimidin-5-yl)-1,2-oxazol-4-amine exhibit potent activity against certain kinases involved in tumor growth. The study employed computational modeling to optimize the compound's structure, leading to derivatives with improved binding affinity and reduced off-target effects. This research underscores the compound's promise as a lead molecule for drug discovery.

The oxazole moiety in 5-(4-methylpyrimidin-5-yl)-1,2-oxazol-4-amine has also been investigated for its ability to enhance drug delivery systems. Researchers have utilized this scaffold to develop prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. This approach has shown particular promise in targeted therapy, where precise control over drug release is critical for maximizing therapeutic efficacy while minimizing side effects.

Another area of interest has been the antimicrobial properties of 5-(4-methylpyrimidin-5-yl)-1,2-oxazol-4-amine. Preliminary experiments have revealed that certain derivatives exhibit activity against resistant bacterial strains. This finding is particularly relevant in light of the growing crisis posed by antibiotic-resistant pathogens. The compound's ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways makes it a valuable candidate for further investigation.

The synthesis of 5-(4-methylpyrimidin-5-yl)-1,2-oxazol-4-am ine presents unique challenges due to its complex heterocyclic structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the pyrimidine and oxazole rings, while protecting group strategies have facilitated selective functionalization at multiple sites.

Future research directions for 5-(4-methylpyrimidin -5 -yl)-1 ,2 -oxazol -4 -amine include exploring its potential in combination therapies. By pairing this compound with other agents that target different aspects of disease pathology, researchers hope to achieve synergistic effects that could lead to more effective treatments. Additionally, investigating its role in preclinical models will provide further insights into its safety profile and potential clinical applications.

The growing body of evidence supporting the therapeutic potential of 5-( 4 -methylpyrimidin -5 -yl ) -1 ,2 -ox azol -4 -am ine underscores its significance as a research tool and a candidate for future drug development. As our understanding of its mechanisms of action continues to evolve, so too will our ability to harness its full potential in addressing some of medicine's most pressing challenges.